Cas no 1217541-47-3 (tert-Butyl (1-((S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl)pyrrolidin-3-yl)carbamate)

• Product Name: tert-Butyl (1-((S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl)pyrrolidin-3-yl)carbamate
• CAS No: 1217541-47-3
• MF: C₁₉H₃₁N₃O₄
• MW: 365.467145204544
• CID: 3163678
• PubChem ID: 44891015
• Update Time: 2025-05-21

tert-Butyl (1-((S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl)pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1217541-47-3
• (S)-3-N-Boc-amino-1-[2-amino-1-(2,5-dimethoxy phenyl)ethyl]pyrrolidine
• tert-Butyl (1-((S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl)pyrrolidin-3-yl)carbamate
• (s)-3-n-boc-amino-1-[2-amino-1-(2,5-dimethoxy-phenyl)-ethyl]-pyrrolidine
• tert-Butyl(1-((S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl)pyrrolidin-3-yl)carbamate
• (s)-3-n-boc-amino-1-[2-amino-1-(2,5-dimethoxyphenyl)ethyl]pyrrolidine
• tert-butyl N-[1-[(1S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl]pyrrolidin-3-yl]carbamate

• MDL： MFCD09025321
• Inchi： 1S/C19H31N3O4/c1-19(2,3)26-18(23)21-13-8-9-22(12-13)16(11-20)15-10-14(24-4)6-7-17(15)25-5/h6-7,10,13,16H,8-9,11-12,20H2,1-5H3,(H,21,23)/t13?,16-/m1/s1
• InChI Key： OQIIVSXXNYALGJ-FQNRMIAFSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN([C@@H](C2C=C(C=CC=2OC)OC)CN)C1)=O

Computed Properties

• Exact Mass: 365.23145648Da
• Monoisotopic Mass: 365.23145648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.1Ų

Additional information on tert-Butyl (1-((S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl)pyrrolidin-3-yl)carbamate

tert-Butyl (1-((S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl)pyrrolidin-3-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 1217541-47-3, known as tert-butyl (1-((S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl)pyrrolidin-3-yl)carbamate, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which includes a pyrrolidine ring, a tert-butyl group, and a 2,5-dimethoxyphenyl substituent. The presence of these functional groups contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its structure suggests that it could serve as an intermediate in the development of novel drugs targeting various therapeutic areas, such as central nervous system disorders or inflammation. The tert-butyl carbamate moiety is particularly interesting due to its role in modulating the pharmacokinetic properties of the molecule, including absorption, distribution, metabolism, and excretion (ADME).

The stereochemistry of the compound is another critical aspect of its structure. The (S)-configuration at the chiral center introduces a specific spatial arrangement that could influence its interactions with biological targets. This stereochemical feature is crucial in drug design, as it can significantly affect the molecule's efficacy and selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and stereochemical control. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in asymmetric catalysis have enabled more efficient enantioselective syntheses of similar compounds.

The biological evaluation of this compound has revealed promising results in preclinical models. Studies suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating neurodegenerative diseases or pain conditions.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound accurately. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for pharmaceutical applications.

In conclusion, tert-butyl (1-((S)-2-amino-1-(2,5-dimethoxyphenyl)ethyl)pyrrolidin-3-yl)carbamate represents a valuable addition to the arsenal of tools available for drug discovery and development. Its unique structure, coupled with recent advances in synthetic and analytical methodologies, positions it as a promising candidate for further exploration in both academic and industrial settings.